Cas no 1346702-54-2 (6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylic acid)

• Product Name: 6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylic acid
• CAS No: 1346702-54-2
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• MDL: MFCD26407123
• CID: 2604506
• PubChem ID: 67465443
• Update Time: 2025-04-21

6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-1-ISOPROPYL-1H-INDAZOLE-4-CARBOXYLIC ACID
• 6-bromo-1-propan-2-ylindazole-4-carboxylic acid
• AK199764
• ALIFNHAOTSEACG-UHFFFAOYSA-N
• SB16325
• 6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylic acid
• 6-bromo-1-(1-methylethyl)-1H-indazole-4-carboxylic acid
• 1H-Indazole-4-carboxylicacid,6-bromo-1-(1-methylethyl)-
• 1H-Indazole-4-carboxylic acid, 6-bromo-1-(1-methylethyl)-
• DB-219734
• WDC70254
• AKOS027251445
• 6-BROMO-1-ISOPROPYLINDAZOLE-4-CARBOXYLIC ACID
• SCHEMBL2588942
• DTXSID701205799
• 6-BROMO-1-ISOPROPYL-1H-INDAZOLE-4-CARBOXYLICACID
• 1346702-54-2
• MFCD26407123
• CS-W000481
• DS-9999

• MDL： MFCD26407123
• Inchi： 1S/C11H11BrN2O2/c1-6(2)14-10-4-7(12)3-8(11(15)16)9(10)5-13-14/h3-6H,1-2H3,(H,15,16)
• InChI Key： ALIFNHAOTSEACG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C2C=NN(C=2C=1)C(C)C

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2.5

Experimental Properties

• Boiling Point: 424.3°C at 760 mmHg

6-bromo-1-(propan-2-yl)-1H-indazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature